Cas no 2172562-48-8 (1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172562-48-8
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5567784
• PubChem ID: 165592709
• Update Time: 2025-05-24

1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593323
• 2172562-48-8
• 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol

• Inchi： 1S/C10H17N3O2/c1-15-7-10-9(6-14)11-12-13(10)5-4-8-2-3-8/h8,14H,2-7H2,1H3
• InChI Key： XXNAHEMUHTZPFC-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CO)N=NN1CCC1CC1

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol

1-(2-Cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No: 2172562-48-8)

1-(2-Cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No: 2172562-48-8) is a complex organic compound with a unique structure that combines a triazole ring, a cyclopropylethyl group, and a methoxymethyl substituent. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and materials science.

The triazole ring is a heterocyclic aromatic compound with two nitrogen atoms and one oxygen atom in the ring structure. This makes it highly versatile and capable of participating in various chemical reactions, including hydrogen bonding and π-π interactions. The cyclopropylethyl group attached to the triazole ring adds rigidity to the molecule, which can enhance its stability and bioavailability when used in pharmaceutical applications.

The methoxymethyl substituent on the triazole ring introduces additional functionality to the molecule. Methoxy groups are known for their ability to participate in hydrogen bonding and can influence the solubility and pharmacokinetics of a compound. The methoxymethyl group also provides a site for further chemical modification, enabling the synthesis of derivatives with enhanced properties.

Recent studies have explored the potential of 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol as a building block for constructing bioactive molecules. For instance, researchers have investigated its use in designing inhibitors for protein kinases, which are key targets in cancer therapy. The unique combination of functional groups in this compound allows for precise modulation of its interactions with biological targets.

In addition to its pharmaceutical applications, this compound has also been studied for its potential use in materials science. The triazole ring's ability to form supramolecular assemblies has led to investigations into its use as a component in self-healing materials and stimuli-responsive polymers.

The synthesis of 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol involves multi-step reactions that require careful optimization to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, making it more accessible for research purposes.

Moreover, computational studies have provided insights into the electronic properties and reactivity of this compound. These studies have highlighted its potential as a ligand in metal complexes or as a component in organic electronics.

In conclusion, 1-(2-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No: 2172562-48-8) is a versatile compound with promising applications across multiple fields. Its unique structure and functional groups make it an attractive candidate for further research and development.